Cas no 960602-09-9 (1,3-Benzenediol, 4-chloro-, 3-propanoate)

1,3-Benzenediol, 4-chloro-, 3-propanoate structure

960602-09-9 structure

Product Name:1,3-Benzenediol, 4-chloro-, 3-propanoate

CAS No:960602-09-9

MF:C₉H₉ClO₃

MW:200.618962049484

CID:5667270

Update Time:2024-02-02

1,3-Benzenediol, 4-chloro-, 3-propanoate Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzenediol, 4-chloro-, 3-propanoate
- Inchi： 1S/C9H9ClO3/c1-2-9(12)13-6-3-4-7(10)8(11)5-6/h3-5,11H,2H2,1H3
- InChI Key： BOAIGROBDCKOFU-UHFFFAOYSA-N
- SMILES： C1(OC(=O)CC)=CC=C(Cl)C(O)=C1

Experimental Properties

Density: 1.303±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 323.1±32.0 °C(Predicted)
pka: 8.53±0.18(Predicted)

1,3-Benzenediol, 4-chloro-, 3-propanoate Production Method

Production Method 1

960602-02-2

960602-02-2

960602-09-9

960602-09-9

95-88-5

95-88-5

Reaction Conditions

1.1 Reagents: Isopropanol Catalysts: Triacylglycerol lipase Solvents: Diisopropyl ether ; 15 min, 45 °C

Reference

: Secondary alcohols act as better nucleophiles than primary alcohols in the lipase-catalyzed regioselective deacylation of dihydroxybenzenes acylated at both phenolic hydroxyls

Miyazawa, Toshifumi; Hamada, Manabu; Morimoto, Ryohei; Murashima, Takashi; Yamada, Takashi, Tetrahedron Letters, 2007, 48(47), 8334-8337

1,3-Benzenediol, 4-chloro-, 3-propanoate Raw materials

1,3-Benzenediol, 4-chloro-, 1,3-dipropanoate

1,3-Benzenediol, 4-chloro-, 3-propanoate Preparation Products

1,3-Benzenediol, 4-chloro-, 3-propanoate Related Literature

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